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Compound of Interest

Compound Name: 4-Chlorobenzyl acetate

Cat. No.: B1678579 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Guide to the Safe

Handling, Operation, and Disposal of 4-Chlorobenzyl Acetate.

This document provides immediate and essential procedural guidance for the safe handling of

4-Chlorobenzyl acetate, including operational and disposal plans. While some safety data

sheets (SDS) classify this compound as non-hazardous, other sources indicate potential for

skin sensitization. Therefore, a cautious approach is recommended, treating the substance as

potentially hazardous to ensure the highest level of laboratory safety.

Key Physical and Chemical Properties
A summary of important quantitative data for 4-Chlorobenzyl acetate is presented below for

your reference.

Property Value

CAS Number 5406-33-7

Molecular Formula C₉H₉ClO₂

Molecular Weight 184.62 g/mol

Boiling Point 78-81 °C at 1 mmHg

Density 1.169 g/mL at 25 °C

Refractive Index n20/D 1.5200
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Operational Plan: From Preparation to Disposal
This section provides a step-by-step guide for the safe handling of 4-Chlorobenzyl acetate in

a laboratory setting.

1. Engineering Controls and Personal Protective Equipment (PPE)

Ventilation: All work with 4-Chlorobenzyl acetate should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[1]

Eye Protection: Chemical splash goggles or a face shield are mandatory.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn.[1] Always

inspect gloves for any signs of degradation or puncture before use.

Body Protection: A fully buttoned lab coat is required. For procedures with a higher risk of

splashing, a chemical-resistant apron should also be worn.[1]

Footwear: Closed-toe shoes are mandatory in the laboratory.[1]

2. Handling and Storage

Handling: Avoid direct contact with skin and eyes. Do not inhale vapors. Use only in a

chemical fume hood.[1] Keep containers tightly closed when not in use.

Storage: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat

sources.[1] Containers should be clearly labeled and stored in a secondary containment tray.

3. Spill Management

In the event of a spill, follow these procedures:

Small Spills (up to 100 mL):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand,

or a spill pillow.[1]
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Work from the outside of the spill inwards to prevent spreading.

Collect the absorbed material into a labeled, sealable container for hazardous waste

disposal.

Clean the spill area with soap and water.

Large Spills (over 100 mL):

Evacuate the immediate area and alert others.

If the spill is flammable, extinguish all nearby ignition sources.

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team.

Prevent the spill from entering drains.

4. First Aid and Emergency Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. If irritation persists, seek medical attention.[3]

Inhalation: Move the affected person to fresh air. If breathing is difficult or they feel unwell,

seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4]

Disposal Plan
All waste containing 4-Chlorobenzyl acetate must be treated as hazardous chemical waste.

Waste Segregation: As a halogenated organic compound, waste 4-Chlorobenzyl acetate
should be collected in a dedicated, clearly labeled "Halogenated Organic Waste" container.
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[5][6][7] Do not mix with non-halogenated waste.

Container Management: Waste containers must be kept tightly closed except when adding

waste.[5][6] They should be stored in a designated satellite accumulation area with

secondary containment.[6]

Disposal Request: When the container is nearly full, submit a hazardous waste pickup

request to your institution's EHS department.[6] Ensure the waste is properly labeled with all

chemical constituents and their approximate percentages.[6]

Contaminated Materials: All disposable items that have come into contact with 4-
Chlorobenzyl acetate, such as gloves, absorbent materials, and pipette tips, must be

disposed of as solid hazardous waste in a labeled, sealed container.[8]
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Safe Handling Workflow for 4-Chlorobenzyl Acetate
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Caption: Workflow for handling 4-Chlorobenzyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. ehs.princeton.edu [ehs.princeton.edu]

3. Chemical Exposure and Spill Response Procedures | New Mexico State University
[safety.nmsu.edu]

4. fishersci.com [fishersci.com]

5. braun.matse.illinois.edu [braun.matse.illinois.edu]

6. campusoperations.temple.edu [campusoperations.temple.edu]

7. 8.1 Organic solvent waste | Kemicentrum [kc.lu.se]

8. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling 4-
Chlorobenzyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678579#personal-protective-equipment-for-
handling-4-chlorobenzyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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